Cas no 1881605-88-4 (3-Thiophenemethanamine, 4-bromo-N-(1,1-dimethylpropyl)-)

• Product Name: 3-Thiophenemethanamine, 4-bromo-N-(1,1-dimethylpropyl)-
• CAS No: 1881605-88-4
• MF: C₁₀H₁₆BrNS
• MW: 262.209740638733
• CID: 5253353
• Update Time: 2025-10-30

3-Thiophenemethanamine, 4-bromo-N-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, 4-bromo-N-(1,1-dimethylpropyl)-

• Inchi： 1S/C10H16BrNS/c1-4-10(2,3)12-5-8-6-13-7-9(8)11/h6-7,12H,4-5H2,1-3H3
• InChI Key： ZRTQIVOEMWIGFQ-UHFFFAOYSA-N
• SMILES： C1SC=C(Br)C=1CNC(C)(C)CC

Additional information on 3-Thiophenemethanamine, 4-bromo-N-(1,1-dimethylpropyl)-

Introduction to 3-Thiophenemethanamine, 4-bromo-N-(1,1-dimethylpropyl)- (CAS No. 1881605-88-4)

3-Thiophenemethanamine, 4-bromo-N-(1,1-dimethylpropyl)- (CAS No. 1881605-88-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring and a substituted amine group. These features contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The thiophene ring is a five-membered heterocyclic aromatic ring containing one sulfur atom. Thiophenes are known for their stability and the ability to form strong π-π interactions, which can enhance the binding affinity of molecules to biological targets. In the case of 3-Thiophenemethanamine, 4-bromo-N-(1,1-dimethylpropyl)-, the thiophene ring provides a rigid scaffold that can influence the conformational flexibility and stability of the molecule.

The substituted amine group in this compound is another key structural feature. The presence of the amine group can facilitate interactions with various biological receptors and enzymes, making it an important functional group for pharmacological activity. The specific substitution pattern, with a 4-bromo group and an N-(1,1-dimethylpropyl) group, further modulates the properties of the amine, potentially enhancing its selectivity and potency.

Recent studies have explored the potential applications of 3-Thiophenemethanamine, 4-bromo-N-(1,1-dimethylpropyl)- in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases, including arthritis, asthma, and inflammatory bowel disease. Preliminary studies have shown that this compound can inhibit key inflammatory pathways, such as the NF-κB signaling pathway, which plays a central role in the regulation of immune responses.

In addition to its anti-inflammatory properties, 3-Thiophenemethanamine, 4-bromo-N-(1,1-dimethylpropyl)- has also been investigated for its potential as an anticancer agent. Cancer cells often exhibit altered metabolic pathways and signaling cascades that can be targeted by small molecules. Research has demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells by disrupting mitochondrial function and activating caspase cascades. These findings suggest that it may have therapeutic potential in treating various types of cancer.

The pharmacokinetic properties of 3-Thiophenemethanamine, 4-bromo-N-(1,1-dimethylpropyl)- have also been studied to evaluate its suitability as a drug candidate. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is crucial for optimizing drug dosing and minimizing side effects. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life in vivo.

To further validate its therapeutic potential, clinical trials are necessary to assess the safety and efficacy of 3-Thiophenemethanamine, 4-bromo-N-(1,1-dimethylpropyl)-. Preclinical studies have provided promising results, but rigorous clinical testing is required to ensure that it meets regulatory standards for drug approval. Clinical trials will involve evaluating the compound's effects on human subjects under controlled conditions to determine its safety profile and therapeutic benefits.

In conclusion, 3-Thiophenemethanamine, 4-bromo-N-(1,1-dimethylpropyl)- (CAS No. 1881605-88-4) is a promising compound with potential applications in anti-inflammatory and anticancer therapies. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing medical treatments for various diseases.